Dansylamidohexamethylamine

• IUPAC Name: N-(6-aminohexyl)-5-(dimethylamino)naphthalene-1-sulfonamide
• InChI: InChI=1S/C18H27N3O2S/c1-21(2)17-11-7-10-16-15(17)9-8-12-18(16)24(22,23)20-14-6-4-3-5-13-19/h7-12,20H,3-6,13-14,19H2,1-2H3
• InChI Key: MDDJCYLRROTRCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCCCCCCN
• Molecular Formula: C18H27N3O2S
• DSSTOX Substance ID: DTXSID70956444
• Molecular Weight: 349.5 g/mol
• CAS No.: 34995-01-2

Description

Dansylamidohexamethylamine, also known as monodansylhexamethylenediamine, belongs to the class of organic compounds known as 1-naphthalene sulfonic acids and derivatives. These are organic aromatic compounds that contain a naphthalene moiety that carries a sulfonic acid group (or a derivative thereof) at the 1-position.

Synthesis routes and methods

Procedure details

Hexamethylenediamine (5.39 g, 45.9 mmol) was combined with dimethylformamide (15 ml), and a solution of dansyl chloride (2.40 g, 8.7 mmol) in dimethylformamide (10 ml) was dropwise added thereto, followed by stirring at room temperature for 4 hours. Insoluble materials were removed by filtration, and the filtrate was stirred at room temperature overnight. After concentration, water and ethyl acetate were added to thereto, and 1 N hydrochloric acid was added thereto to adjust the aqueous layer to pH 4. The aqueous layer was washed with ethyl acetate three times, adjusted to pH 11 with potassium carbonate and extracted with ethyl acetate twice. The extracts were collected, washed with water three times, dried over anhydrous sodium sulfate and concentrated to give Compound (4) (1.04 g) as an oil. Yield, 34%.